4-chloro-N-[[2-(3-methylbutanoyl)hydrazino](phenyl)methylene]benzenesulfonamide

• Molecular Formula: C18H20ClN3O3S
• Molecular Weight: 393.9 g/mol
• IUPAC Name: N'-(4-chlorophenyl)sulfonyl-N-(3-methylbutanoylamino)benzenecarboximidamide
• InChI: InChI=1S/C18H20ClN3O3S/c1-13(2)12-17(23)20-21-18(14-6-4-3-5-7-14)22-26(24,25)16-10-8-15(19)9-11-16/h3-11,13H,12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: HBNIBFDYHLTNSI-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)CC(=O)NN/C(=N\S(=O)(=O)C1=CC=C(C=C1)Cl)/C2=CC=CC=C2
• Canonical SMILES: CC(C)CC(=O)NNC(=NS(=O)(=O)C1=CC=C(C=C1)Cl)C2=CC=CC=C2

Description

4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide is a complex organic compound with a molecular formula of C30H24ClN5O3S . This compound is part of the benzenesulfonamide family, known for their diverse applications in medicinal chemistry and industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide typically involves multiple steps. One common method includes the reaction of 4-chlorobenzenesulfonyl chloride with hydrazine derivatives under controlled conditions . The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the temperature maintained between 50-70°C .

Industrial Production Methods

Industrial production of this compound often employs similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems helps in maintaining the reaction conditions and improving yield . The final product is purified using techniques like recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted benzenesulfonamides.

Scientific Research Applications

4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor, particularly against carbonic anhydrase IX, which is overexpressed in certain cancer cells.

Medicine: Investigated for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide involves the inhibition of specific enzymes. For instance, it inhibits carbonic anhydrase IX by binding to its active site, thereby preventing the enzyme from catalyzing the hydration of carbon dioxide . This inhibition can lead to a decrease in tumor growth and proliferation .

Comparison with Similar Compounds

Similar Compounds

• **4-chloro-N-[2-(2-chloro-3-quinolinyl)methylene]hydrazinocarbonyl]phenyl]benzenesulfonamide .
• **4-chloro-N-[4-(2-chloro-3-quinolinyl)methylene]hydrazinocarbonyl]phenyl]benzenesulfonamide .

Uniqueness

4-chloro-N-[2-(3-methylbutanoyl)hydrazinomethylene]benzenesulfonamide is unique due to its specific hydrazino and sulfonamide functional groups, which confer distinct chemical reactivity and biological activity . Its ability to inhibit carbonic anhydrase IX with high selectivity makes it a promising candidate for anticancer research .